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Compound of Interest

Compound Name:
2-(2-

Methoxyphenoxy)acetohydrazide

CAS No.: 107967-88-4

Cat. No.: B009715

Get Quote

Executive Summary
This guide details the mass spectrometric characterization of 2-(2-
Methoxyphenoxy)acetohydrazide (CAS: 580001), a critical intermediate in the synthesis of

heterocyclic bioactive compounds (e.g., oxadiazoles, triazoles) and Schiff bases.

While hydrazides are chemically versatile, their analysis presents specific challenges, including

high polarity and susceptibility to in situ derivatization with carbonyl-containing contaminants.

This protocol provides a robust LC-ESI-MS/MS workflow, elucidates the fragmentation

mechanism (McLafferty-like rearrangements and ether cleavage), and offers troubleshooting

strategies to distinguish the native analyte from artifactual hydrazones.

Chemical Context & Analyte Properties[1][2][3][4][5]
[6][7][8][9][10][11]
Understanding the physicochemical properties of the analyte is the prerequisite for successful

ionization and separation.
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Property Description

IUPAC Name 2-(2-Methoxyphenoxy)acetohydrazide

Molecular Formula
ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

Monoisotopic Mass 196.0848 Da

197.0921 Da

Key Moieties

[1][2][3] • Guaiacol (2-Methoxyphenol):

Lipophilic anchor, UV active.• Ether Linker: Site

of collision-induced dissociation (CID).•

Hydrazide (

): Polar, basic, reactive nucleophile.

Critical Insight: The hydrazide group is a "hard" nucleophile. If the sample is dissolved in low-

grade acetone or methanol containing formaldehyde traces, it will spontaneously form

hydrazones, leading to "ghost peaks" at

(acetone adduct) or

(formaldehyde adduct).

Experimental Protocol
Sample Preparation
Objective: Maximize ionization efficiency while preventing degradation or artifact formation.

Stock Solution: Dissolve 1 mg of analyte in 1 mL of DMSO (Dimethyl sulfoxide).

Why DMSO? Hydrazides have poor solubility in pure water and acetonitrile. DMSO

prevents precipitation.

Working Standard: Dilute stock to 1 µg/mL using 50:50 Water:Methanol (v/v) containing 0.1%

Formic Acid.
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Caution: Do NOT use Acetone as a solvent or cleaning agent for glassware.

Filtration: Filter through a 0.22 µm PTFE syringe filter to remove particulates.

LC-MS/MS Conditions
System: UHPLC coupled to Q-TOF or Triple Quadrupole MS.

Chromatographic Parameters:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 0.3 mL/min.

Gradient:

0-1 min: 5% B (Isocratic hold for polar retention)

1-6 min: 5%

95% B (Linear gradient)

6-8 min: 95% B (Wash)

8-10 min: 5% B (Re-equilibration)

Mass Spectrometry Parameters (ESI+):

Ionization Mode: Electrospray Ionization (Positive).

Capillary Voltage: 3500 V.

Drying Gas Temp: 325°C.

Fragmentor Voltage: 110 V (Optimized to prevent in-source fragmentation).
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Collision Energy (CE): Ramp 10–30 eV for MS/MS experiments.

Visual Workflow
The following diagram illustrates the logical flow from sample preparation to data validation,

highlighting critical control points (CCPs).
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Figure 1: Analytical workflow emphasizing the Critical Control Point (CCP) regarding solvent

purity to prevent hydrazone artifact formation.

Results & Discussion: Fragmentation Mechanism
Primary Ionization
In ESI positive mode, the molecule is protonated primarily at the terminal nitrogen of the

hydrazide group (

) or the carbonyl oxygen. The observed precursor ion is

197.09.

Collision-Induced Dissociation (CID) Pathways
Fragmentation of hydrazides follows distinct pathways driven by the stability of the resulting

acylium or phenoxy ions.

Pathway A: Loss of Hydrazine (Neutral Loss)

Mechanism: Inductive cleavage of the amide bond.
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Transition:

.

Loss:

(32 Da).

Product: 2-(2-methoxyphenoxy)acetyl cation (Acylium ion).

Pathway B: Loss of Ammonia

Mechanism: Intramolecular rearrangement involving the hydrazide protons.

Transition:

.

Loss:

(17 Da).

Product: Cyclic oxadiazolone-like intermediate or isocyanate derivative.

Pathway C: Ether Cleavage (Diagnostic)

Mechanism: Cleavage of the

or

bond.

Transition:

or

.

Product:

123: 2-Methoxyphenoxy cation (radical loss).
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125: Protonated Guaiacol (2-methoxyphenol).

Fragmentation Tree Diagram
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Figure 2: Proposed fragmentation pathway for 2-(2-Methoxyphenoxy)acetohydrazide under

ESI-MS/MS conditions.

Validation & Troubleshooting
Linearity and Sensitivity

Linear Range: 1 ng/mL to 1000 ng/mL (

).

LOD: Typically ~0.5 ng/mL (S/N > 3) on a Triple Quadrupole system.

Troubleshooting "Ghost Peaks"
If you observe peaks at
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237 or

209, your sample has reacted with contaminants.

Observed Contaminant Reaction Product Corrective Action

237.12 Acetone
Isopropylidene

hydrazone

Remove acetone from

wash vials; use fresh

MeOH.

209.09 Formaldehyde Methylene hydrazone

Check water quality;

avoid plasticware

leaching formyl

groups.

415.15 Analyte Dimer Sodium-bridged dimer
Lower concentration;

optimize declustering

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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